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Compound of Interest

Compound Name: Silver dibenzyl phosphate

Cat. No.: B032769 Get Quote

An in-depth examination of the synthesis, properties, and applications of silver dibenzyl
phosphate, a versatile phosphorylating agent in organic and medicinal chemistry.

Introduction
Silver dibenzyl phosphate is a key organophosphate reagent utilized primarily as a

phosphorylating agent in the synthesis of various organic molecules, including pharmaceuticals

and their intermediates. Its utility stems from the reactive nature of the silver-phosphate bond

and the use of benzyl groups as readily removable protecting groups for the phosphate moiety.

This technical guide provides a comprehensive overview of silver dibenzyl phosphate,

including its chemical and physical properties, detailed synthesis protocols, and its application

in key chemical transformations, with a focus on methodologies relevant to researchers,

scientists, and drug development professionals.

Properties of Silver Dibenzyl Phosphate
A summary of the key physical and chemical properties of silver dibenzyl phosphate is

presented in Table 1.
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Property Value Reference

CAS Number 50651-75-7 [1][2]

Molecular Formula C₁₄H₁₄AgO₄P [1][3]

Molecular Weight 385.10 g/mol [1]

Appearance
Off-white to light grey or brown

powder

Melting Point 215 °C [2]

Solubility
Insoluble in water, soluble in

refluxing benzene

Synthesis of Silver Dibenzyl Phosphate
Silver dibenzyl phosphate is synthesized from dibenzyl phosphate through a neutralization

reaction followed by precipitation with a silver salt. The following protocol provides a detailed

method for its preparation.

Experimental Protocol: Synthesis of Silver Dibenzyl
Phosphate
Materials:

Dibenzyl phosphate

1 N Sodium hydroxide (NaOH) solution

Silver nitrate (AgNO₃)

Deionized water

Phosphorus pentoxide (P₄O₁₀)

Ice bath

Filtration apparatus
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Vacuum desiccator

Procedure:

Dissolve 2.78 g (10 mmol) of dibenzyl phosphate in 40 mL of deionized water and cool the

solution in an ice bath.

While stirring, slowly add 1 N NaOH solution dropwise until the pH of the reaction mixture

reaches approximately 7. At this point, the solid dibenzyl phosphate should be almost

completely dissolved.

In a separate beaker, prepare a solution of 1.89 g (11 mmol) of silver nitrate in 20 mL of

deionized water.

Slowly add the silver nitrate solution to the dibenzyl phosphate solution. A white solid will

precipitate.

Collect the white solid by filtration and wash it thoroughly with deionized water.

Dry the resulting solid in a vacuum desiccator over phosphorus pentoxide. This will yield

silver dibenzyl phosphate as a white solid.

Expected Yield: 3.18 g (82.5%)
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. GSRS [gsrs.ncats.nih.gov]

To cite this document: BenchChem. [Silver Dibenzyl Phosphate: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b032769#what-is-silver-dibenzyl-
phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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